CID 71445196

• Molecular Formula: In5Sn
• Molecular Weight: 692.80 g/mol
• InChI: InChI=1S/5In.Sn
• InChI Key: HLPGMGNBBQPARD-UHFFFAOYSA-N
• Canonical SMILES: [In].[In].[In].[In].[In].[Sn]

Description

The compound with the identifier “CID 71445196” is a chemical entity listed in the PubChem database

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of CID 71445196 involves multiple steps, typically starting with the preparation of intermediate compounds. The exact synthetic route can vary, but it generally includes the following steps:

Initial Preparation: The starting materials are subjected to a series of chemical reactions, including condensation and cyclization, to form the core structure of the compound.

Functional Group Modification: Various functional groups are introduced or modified through reactions such as halogenation, alkylation, or acylation.

Purification: The final product is purified using techniques like recrystallization, chromatography, or distillation to ensure high purity and yield.

Industrial Production Methods

In an industrial setting, the production of this compound is scaled up using optimized reaction conditions to maximize yield and minimize costs. This often involves:

Batch Processing: Large quantities of starting materials are processed in batches, with careful control of reaction parameters such as temperature, pressure, and pH.

Continuous Flow Processing: For more efficient production, continuous flow reactors may be used, allowing for constant production and better control over reaction conditions.

Chemical Reactions Analysis

Types of Reactions

CID 71445196 undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide, leading to the formation of oxidized derivatives.

Reduction: Reduction reactions using agents like lithium aluminum hydride or sodium borohydride can convert the compound into reduced forms.

Substitution: The compound can participate in substitution reactions, where functional groups are replaced by others, using reagents like halogens or alkylating agents.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic conditions.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Halogens in the presence of a catalyst like iron or aluminum chloride.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids or ketones, while reduction may produce alcohols or amines.

Scientific Research Applications

CID 71445196 has a wide range of applications in scientific research, including:

Chemistry: Used as a reagent or intermediate in the synthesis of more complex molecules.

Biology: Studied for its potential biological activity, including interactions with enzymes or receptors.

Medicine: Investigated for its potential therapeutic effects, such as anti-inflammatory or anticancer properties.

Industry: Utilized in the production of materials or chemicals with specific properties, such as polymers or catalysts.

Mechanism of Action

The mechanism of action of CID 71445196 involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may bind to these targets, altering their activity and leading to various biological effects. The exact pathways involved can vary depending on the specific application and context.

Comparison with Similar Compounds

Similar Compounds

CID 12345678: Shares a similar core structure but differs in functional groups.

CID 87654321: Has a similar molecular weight and chemical properties but a different arrangement of atoms.

Uniqueness

CID 71445196 is unique due to its specific combination of functional groups and molecular structure, which confer distinct chemical and biological properties. This uniqueness makes it valuable for specific applications where other compounds may not be as effective.